2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide

• CAS No.: 539808-79-2
• Molecular Formula: C28H28Cl2N4O2S
• Molecular Weight: 555.5 g/mol
• IUPAC Name: 2-[[5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,6-dichlorophenyl)acetamide
• InChI: InChI=1S/C28H28Cl2N4O2S/c1-18-8-5-6-11-23(18)34-24(16-36-20-14-12-19(13-15-20)28(2,3)4)32-33-27(34)37-17-25(35)31-26-21(29)9-7-10-22(26)30/h5-15H,16-17H2,1-4H3,(H,31,35)
• InChI Key: RPFGFTBJBUHWDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=C2SCC(=O)NC3=C(C=CC=C3Cl)Cl)COC4=CC=C(C=C4)C(C)(C)C

Description

The compound 2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide (CAS 539808-71-4) features a 1,2,4-triazole core substituted with:

• A 4-tert-butylphenoxymethyl group at position 3.
• A 2-methylphenyl group at position 4.
• A sulfanyl (-S-) linkage to an N-(2,6-dichlorophenyl)acetamide moiety.

Biological Activity

The compound 2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide is a complex organic molecule with significant potential in pharmacology due to its unique structural features. It includes a triazole ring, a sulfenyl group, and an acetamide moiety, which may contribute to various biological activities. This article explores its biological activity, synthesis methods, and relevant research findings.

Chemical Characteristics

• Molecular Formula : C28H28Cl2N4O2S
• Molecular Weight : 555.53 g/mol
• LogP : 7.4879 (indicating high lipophilicity)
• Hydrogen Bond Acceptors : 6
• Hydrogen Bond Donors : 1

Biological Activity Overview

Research indicates that this compound exhibits several biological activities, particularly in antibacterial and antifungal domains. The presence of the triazole moiety is significant, as compounds with this structure have been widely studied for their antimicrobial properties.

Antibacterial Activity

• Mechanisms of Action : The compound likely interacts with various enzyme targets or modulates receptor activity. Studies on related triazole compounds have shown that they inhibit bacterial growth by targeting DNA-gyrase and other critical bacterial enzymes .
• Case Studies :
  • In vitro studies have demonstrated that derivatives of triazoles exhibit significant antibacterial activity against strains such as E. coli, S. aureus, and Mycobacterium tuberculosis. For example, compounds similar to the target compound showed minimum inhibitory concentration (MIC) values below 5 µg/mL against resistant strains .
  • A study reported that triazole derivatives demonstrated enhanced selectivity against resistant bacterial strains when modified with specific functional groups, indicating the potential for developing targeted therapies .

Antifungal Activity

Triazoles are also known for their antifungal properties. Research has shown that compounds containing the triazole moiety can inhibit the growth of various fungi by disrupting ergosterol biosynthesis in fungal cell membranes.

Comparative Analysis with Similar Compounds

The table below summarizes some structurally similar compounds and their unique properties:

Compound Name	Structural Features	Unique Properties
1-{[5-(4-tert-butylphenoxy)methyl]-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl}-N-(3-methoxyphenyl)acetamide	Similar triazole and sulfenyl structure	Enhanced solubility due to methoxy group
2-{[5-(p-tolyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chlorophenyl)acetamide	Lacks the tert-butyl group	Different biological activity profile
5-{(4-tert-butylphenoxy)methyl}-1H-pyrazole	Different heterocyclic ring	Potentially different therapeutic effects

Research Findings

Recent studies have highlighted the importance of structure-activity relationships (SAR) in developing effective antibacterial agents based on triazole derivatives. The incorporation of various substituents significantly affects biological activity and selectivity against specific pathogens.

Potential Applications

The unique combination of functional groups in 2-({5-[(4-tert-butylphenoxy)methyl]-4-(2-methylphenyl)-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(2,6-dichlorophenyl)acetamide suggests potential applications in:

• Antibacterial treatments : Particularly for drug-resistant bacterial infections.
• Antifungal therapies : Targeting common fungal pathogens.

Comparison with Similar Compounds

Comparison with Structural Analogues

Triazole-Acetamide Derivatives

Compound A : 2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,6-dichlorophenyl)acetamide (CAS 477313-59-0)

• Key Differences: Position 5: A 4-tert-butylphenyl group replaces the 4-tert-butylphenoxymethyl of the target compound. Position 4: A 4-methoxyphenyl group replaces the 2-methylphenyl group.
• The 4-methoxyphenyl group introduces electron-donating effects, which may alter binding affinity compared to the electron-neutral 2-methylphenyl group in the target compound .

Compound B : N-(2,6-dimethylphenyl)-2-{[4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS 578754-93-5)

• Key Differences: Position 5: A thiophene ring replaces the 4-tert-butylphenoxymethyl group. Position 4: A prop-2-en-1-yl (allyl) group replaces the 2-methylphenyl group.
• The allyl group may confer greater conformational flexibility but reduce steric hindrance compared to the rigid 2-methylphenyl substituent .

Physicochemical and Computational Comparisons

QSAR and Molecular Descriptors :

• The 2-methylphenyl group contributes to steric bulk, which may hinder metabolism by cytochrome P450 enzymes compared to smaller substituents (e.g., methoxy) .
• Electronic Effects :
  • The 2,6-dichlorophenyl group’s electron-withdrawing nature stabilizes the acetamide’s carbonyl group, enhancing hydrogen-bonding with target proteins .

Chromatographic Behavior :

• High-performance liquid chromatography (HPLC) retention times for the target compound are expected to exceed those of more polar analogues (e.g., Compound A with a methoxy group) due to its lipophilic tert-butyl and methylphenyl groups .

Research Findings and Data Tables

Table 1: Structural and Property Comparison

Property	Target Compound	Compound A	Compound B
CAS Number	539808-71-4	477313-59-0	578754-93-5
Triazole Substituents	5: 4-tert-butylphenoxymethyl	5: 4-tert-butylphenyl	5: Thiophene
	4: 2-methylphenyl	4: 4-methoxyphenyl	4: Allyl
logP (Predicted)	4.5	4.2	3.8
Key Functional Groups	Dichlorophenyl, ether	Dichlorophenyl, methoxy	Thiophene, allyl